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Compound of Interest

Compound Name: Mercury(ll) sulfate

Cat. No.: B179487

Introduction

The hydration of alkynes is a fundamental organic transformation that converts a carbon-
carbon triple bond into a carbonyl group. When catalyzed by mercuric sulfate (HgSOa) in
agueous acid, this reaction proceeds with Markovnikov regioselectivity, yielding ketones from
terminal and internal alkynes.[1][2][3] This protocol is particularly valuable for the synthesis of
methyl ketones from terminal alkynes, a common structural motif in natural products and
pharmaceutical compounds.[2][4][5] The reaction proceeds via an enol intermediate, which
rapidly tautomerizes to the more stable keto form.[1][2][3]

Principle of the Method

The HgSOa-catalyzed hydration of alkynes follows Markovnikov's rule, where the hydroxyl
group adds to the more substituted carbon of the triple bond, and a hydrogen atom adds to the
less substituted carbon.[1][3][6] The reaction mechanism involves the formation of a cyclic
mercurinium ion intermediate, which prevents carbocation rearrangements that can occur in
simple acid-catalyzed hydrations.[4][7][8] Water then acts as a nucleophile, attacking the more
substituted carbon of this intermediate. Subsequent protonolysis of the carbon-mercury bond
and keto-enol tautomerization under acidic conditions yield the final ketone product.[1][4][5] For
terminal alkynes (RC=CH), this method reliably produces methyl ketones (RC(O)CHs).[2][4]
Unsymmetrical internal alkynes (RC=CR") often yield a mixture of two isomeric ketones, which
can limit the synthetic utility in those cases.[2][4][7]
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Reaction Mechanism & Experimental Workflow

The following diagrams illustrate the key steps in the reaction mechanism and the general
laboratory workflow for this procedure.
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Step 1: Formation of Mercurinium Ton

Hg2* (from HgSO4)
Electrophilic
Cyclic Mercurinium lon
Alkyne (RC=CR)

Step [2: Nucleophilic Attack by Water

Organomercury
Oxonium lon

Step 3: Deprotonation

Enol Intermediate

Step 4: Protonolysis & Tautomerization

Keto-Enol
Tautomerization
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Reaction Setup:
Combine alkyne, H20, H2S0Oa,
and catalytic HgSOa4

i

Reaction:
Heat mixture (e.g., 60-80°C)
with stirring for required time

'

Work-up: Quench Reaction
(e.g., add ice-water)

'

Extraction:
Extract organic product with
a suitable solvent (e.g., diethyl ether)

'

Washing:
Wash organic layer (e.g., with NaHCOs3,
brine)

l

Drying:
Dry organic layer over
anhydrous MgSOa or Na2SOa4

'

Purification:
Remove solvent in vacuo,
purify via distillation or chromatography

End: Characterized Ketone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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